Cas no 1092795-56-6 ((2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid)
1092795-56-6 structure
Product Name:(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid
CAS No:1092795-56-6
MF:C15H20O6
MW:296.315705299377
CID:2003886
PubChem ID:25113769
Update Time:2025-04-21
(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid
- phomoeuphorbin C
- 1092795-56-6
- (3S,6R,7R)-3-((E)-1,2-dihydroxypent-3-enyl)-6,7-dihydroxy-7-methyl-4,6-dihydro-3H-isochromen-8-one
- CHEBI:224182
- (3S,6R,7R)-3-[(E)-1,2-Dihydroxypent-3-enyl]-6,7-dihydroxy-7-methyl-4,6-dihydro-3H-isochromen-8-one
-
- Inchi: 1S/C15H20O6/c1-3-4-10(16)13(18)11-5-8-6-12(17)15(2,20)14(19)9(8)7-21-11/h3-4,6-7,10-13,16-18,20H,5H2,1-2H3
- InChI Key: GMZCDOTXVJKLNB-UHFFFAOYSA-N
- SMILES: CC=CC(C(C1OC=C2C(=CC(C(C2=O)(O)C)O)C1)O)O
Computed Properties
- Exact Mass: 296.12598835Da
- Monoisotopic Mass: 296.12598835Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 107Ų
(2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
1092795-56-6 ((2E)-5-[(3S,6R,7R)-6,7-dihydroxy-7-methyl-8-oxo-4,6,7,8-tetrahydro-3H-2-benzopyran-3-yl]-4,5-dihydroxypent-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk